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Compound of Interest

Compound Name: Rhodium nitrate

Cat. No.: B155629 Get Quote

An In-depth Technical Guide to the Health and Safety of Rhodium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for rhodium nitrate,

intended for use by professionals in research and development. The following sections detail

the physical and chemical properties, hazard classifications, handling and emergency

protocols, and toxicological data.

Chemical and Physical Properties
Rhodium(III) nitrate, with the chemical formula Rh(NO₃)₃, is an inorganic compound that serves

as a precursor for the synthesis of rhodium.[1][2] It is a highly water-soluble crystalline solid.[3]

The nitrate anion is a polyatomic ion with a formal charge of -1, composed of a single nitrogen

atom ionically bound to three oxygen atoms.[3]

Table 1: Physical and Chemical Data for Rhodium Nitrate
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Property Value Source

Molecular Formula Rh(NO₃)₃ [1]

Molar Mass 288.92 g/mol [1]

Appearance
Yellow solid / Dark orange-

brown to red-brown solution
[1][4]

Solubility in water Soluble [1][5]

Density 1.41 g/cm³ [1]

CAS Number 10139-58-9 [1][6]

Hazard Identification and Classification
Rhodium nitrate is classified as a hazardous substance.[5] It is an oxidizing agent and can

cause or intensify fire.[7] It is corrosive and can cause severe skin burns and serious eye

damage.[7] Ingestion and inhalation can be harmful.[5][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Oxidizing solids 3
H272: May intensify fire;

oxidizer[7]

Skin corrosion/irritation 1B/1A
H314: Causes severe skin

burns and eye damage[7][8]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage[4]

Acute toxicity, Oral 4 H302: Harmful if swallowed[4]

Corrosive to metals 1
H290: May be corrosive to

metals[4][9]

Skin sensitization 1A
H317: May cause an allergic

skin reaction[4]

Germ cell mutagenicity 2
H341: Suspected of causing

genetic defects[9]

Hazardous to the aquatic

environment, acute
1

H400: Very toxic to aquatic

life[4]

Hazardous to the aquatic

environment, chronic
1

H410: Very toxic to aquatic life

with long lasting effects[9]

Pictograms:

GHS03: Oxidizing[1] GHS05: Corrosive[1] GHS08: Health hazard[1] GHS09: Environmental

hazard[1]

Signal Word: Danger[1][7]

Experimental Protocols: Handling, Storage, and
Emergency Procedures
Handling

Ventilation: Use only under a chemical fume hood to ensure adequate ventilation.[8][9]
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Personal Contact: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors,

or spray.[6][8]

Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash

hands before breaks and at the end of the workday. Immediately change contaminated

clothing.[7]

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[7][9]

Combustible Materials: Keep away from clothing and other combustible materials.[9]

Storage
Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] Store in

the original container. Do not store in metal containers.[9]

Incompatible Materials: Do not store near combustible materials. Avoid storage with reducing

agents.[5]

Storage Area: Store in a corrosives area.[8][9] Store locked up.[7][10]

First Aid Measures
A first aider should always protect themselves. Show the safety data sheet to the doctor in

attendance.

Table 3: First Aid Protocols
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Exposure Route Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[7]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][10][11] For small fires, use flooding quantities of water.[5]

Unsuitable Extinguishing Media: No information available.[10] Do not use dry chemicals,

CO2, or foam on small fires.[5]

Specific Hazards: The product is an oxidizer and its contact with combustible/organic

material may cause fire.[9] Thermal decomposition can lead to the release of irritating gases

and vapors, including nitrogen oxides (NOx) and rhodium/rhodium oxides.[7][8]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[7][8]
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Environmental Precautions: Do not let the product enter drains. Prevent further leakage or

spillage if safe to do so.[7][8]

Containment and Cleaning Up: For spills, soak up with inert absorbent material and keep in

suitable, closed containers for disposal.[8][10] For solids, sweep up and shovel.[7]

Visualization of Protocols and Relationships
Below are diagrams illustrating key safety workflows and logical relationships for handling

rhodium nitrate.
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Task Assessment
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Impervious Gloves Safety Goggles / Face Shield
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Protective Clothing
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(NIOSH/MSHA or EN 149 approved)

High concentration or
large quantity may

require higher protection

Existing Ventilation

Inadequate ventilation

Click to download full resolution via product page

Figure 1: PPE Selection Logic for Rhodium Nitrate Handling.
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Figure 2: Accidental Spill Response Workflow.

Toxicological Information
Rhodium nitrate and its solutions can cause severe health effects upon exposure.

Acute Effects:

Ingestion: Harmful if swallowed.[4] Accidental ingestion may be seriously damaging to

health, with animal experiments indicating that ingestion of less than 40 grams may be

fatal.[5] It can produce severe chemical burns in the oral cavity and gastrointestinal tract.

[5]

Inhalation: Inhalation of vapors, mists, or fumes may be harmful and can cause respiratory

irritation and lung edema.[5] Corrosive acids can lead to coughing, choking, and damage

to mucous membranes.[5]

Skin Contact: Causes severe chemical burns.[5] Skin contact may be damaging to health,

with potential for systemic effects following absorption.[5] Open cuts or irritated skin should

not be exposed.[5]

Eye Contact: Causes severe eye damage and chemical burns.[5] Direct contact can

produce pain, tearing, and sensitivity to light.[5]

Chronic Effects:

Prolonged or repeated exposure to acidic materials may lead to erosion of teeth and

ulceration of the mouth lining.[5] It can also cause irritation of the airways, leading to

chronic breathing difficulties.[5]

There is limited evidence that long-term occupational exposure may have cumulative

health effects.[5]

Carcinogenicity:

This product is not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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